Cas no 1040660-95-4 (N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2,4-dimethoxybenzene-1-sulfonamide)

• Product Name: N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2,4-dimethoxybenzene-1-sulfonamide
• CAS No: 1040660-95-4
• MF: C₁₉H₂₄N₂O₆S₂
• MW: 440.533662796021
• CID: 5507463
• Update Time: 2025-10-11

N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2,4-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)-2,4-dimethoxybenzenesulfonamide
• N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2,4-dimethoxybenzene-1-sulfonamide

• Inchi： 1S/C19H24N2O6S2/c1-4-28(22,23)21-11-5-6-14-12-15(7-9-17(14)21)20-29(24,25)19-10-8-16(26-2)13-18(19)27-3/h7-10,12-13,20H,4-6,11H2,1-3H3
• InChI Key： IODHJUCTLZVZCZ-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3S(CC)(=O)=O)(=O)=O)=CC=C(OC)C=C1OC

Additional information on N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2,4-dimethoxybenzene-1-sulfonamide

Introduction to N-[1-(ethanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl])-2,4-dimethoxybenzene-1-sulfonamide (CAS No. 1040660-95-4)

N-[1-(ethanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl])-2,4-dimethoxybenzene-1-sulfonamide, identified by the CAS number 1040660-95-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly the presence of a tetrahydroquinoline scaffold linked to a sulfonamide moiety, contribute to its potential as a pharmacological agent.

The tetrahydroquinoline moiety is a well-known pharmacophore in drug discovery, often associated with various biological activities including anti-inflammatory, antiviral, and anticancer properties. The incorporation of an ethanesulfonyl group into the tetrahydroquinoline ring enhances its solubility and bioavailability, which are critical factors for the development of effective therapeutic agents. Additionally, the presence of 2,4-dimethoxybenzene and the sulfonamide group further modulates the pharmacokinetic and pharmacodynamic properties of the compound.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. N-[1-(ethanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl])-2,4-dimethoxybenzene-1-sulfonamide has emerged as a promising candidate in this context. Its unique structural composition suggests potential applications in treating various diseases, particularly those involving inflammation and oxidative stress.

The sulfonamide group is a well-established pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The sulfonamide moiety in N-[1-(ethanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl])-2,4-dimethoxybenzene-1-sulfonamide likely contributes to its binding affinity and specificity towards certain biological targets. This has led to investigations into its potential as an inhibitor of various enzymes involved in inflammatory pathways.

Recent studies have highlighted the role of tetrahydroquinoline derivatives in modulating inflammatory responses. The compound's ability to interact with key inflammatory mediators has been explored in preclinical models. These studies suggest that N-[1-(ethanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl])-2,4-dimethoxybenzene-1-sulfonamide may have therapeutic potential in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The 2,4-dimethoxybenzene moiety is another important structural feature that contributes to the compound's biological activity. This group is known to enhance the lipophilicity of molecules, which can improve their ability to cross biological membranes. This property is particularly relevant for drugs that need to reach intracellular targets.

In vitro studies have demonstrated the inhibitory effects of N-[1-(ethanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl))-2,4-dimethoxybenzene-1-sulfonamide on various enzymes involved in inflammation. For instance, it has shown potential as an inhibitor of cyclooxygenase (COX) and lipoxygenase (LOX), key enzymes in the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

The compound's interaction with these enzymes suggests that it may be effective in reducing inflammation by inhibiting the synthesis of pro-inflammatory molecules. This mechanism of action aligns with the current trends in drug development aimed at targeting specific pathways involved in inflammation.

Efforts are ongoing to optimize the pharmacological properties of N-[1-(ethanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl))-2,4-dimethoxybenzene-1-sulfonamide through structure-based drug design approaches. By modifying specific functional groups within the molecule， researchers aim to enhance its potency， selectivity， and pharmacokinetic profile.

The synthesis of this compound involves multi-step organic reactions， requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques， such as catalytic asymmetric synthesis， have been employed to introduce specific stereochemical configurations that are critical for its biological activity.

The growing body of evidence supporting the therapeutic potential of N-[1-(ethanesulfonyl-1， 2， 3， 4-tetrahydroquinolin -6 -yl)] -2， 4 -dimethoxybenzene - 1 -sulfonamide has prompted further investigation into its clinical applicability。 Preclinical studies are being conducted to evaluate its safety and efficacy in animal models， paving the way for future human trials。

The development of novel therapeutic agents requires a comprehensive understanding of their chemical properties， biological activities， and mechanisms of action。 N-[1-( ethanesulfonyl - 1 ， 2 ， 3 ， 4 -tetrahy droquino lin -6 - y l)] - 2 ， 4 -dim eth oxybe nze ne - 1 -sulf on amide stands out as a promising candidate due to its unique structural features and demonstrated biological activity。

In conclusion， N-[1-( ethanesulfonyl - 1 ， 2 ， 3 ， 4 -tetrahy droquino lin -6 - y l)] - 2 ， 4 -dim eth oxybe nze ne - 1 -sulf on amide (CAS No. 1040660-95-4) represents an exciting advancement in pharmaceutical chemistry。 Its potential applications in treating inflammatory diseases make it a valuable subject for further research and development。 As our understanding of its pharmacological properties continues to grow， this compound holds promise for improving patient outcomes across various therapeutic areas。